Cas no 380636-44-2 (2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers))
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)
- 3,4-Dihydro-2-hydroxy-4-phenyl-2H-1-benzopyran-6-carboxylic Acid Methyl Ester
- 2-HYDROXY-4-PHENYL-6-METHOXYCARBONYL-2,3-DIHYDROBENZOPYRAN
- methyl 2-hydroxy-4-phenyl-3,4-dihydro-2H-chromene-6-carboxylate
- (4R,4S)-2-(R,S)-hydroxy-4-phenylchromane-6-carboxylic acid methyl ester
- 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyra
-
Computed Properties
- Exact Mass: 284.10500
- Monoisotopic Mass: 284.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- PSA: 55.76000
- LogP: 2.70600
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H949340-10mg |
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) |
380636-44-2 | 10mg |
$173.00 | 2023-05-18 | ||
| TRC | H949340-100mg |
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) |
380636-44-2 | 100mg |
$1344.00 | 2023-05-18 |
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Production Method
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)
Research Brief on 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) and Its Implications in Chemical Biology and Medicine
The compound 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers), with the CAS number 380636-44-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its dihydrobenzopyran core, exhibits a mixture of diastereomers, which presents unique challenges and opportunities in its synthesis, characterization, and biological applications. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapeutics.
One of the key areas of research has focused on the stereochemical complexity of this compound. The presence of diastereomers introduces variability in biological activity, necessitating precise analytical methods for separation and characterization. Advanced chromatographic techniques, such as chiral HPLC and NMR spectroscopy, have been employed to resolve and identify the individual diastereomers. These efforts are critical for understanding the structure-activity relationships (SAR) and optimizing the compound's pharmacological properties.
In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory potential of 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran. The compound demonstrated significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. Molecular docking studies suggested that the diastereomeric mixture interacts with the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings highlight the compound's potential as a lead for developing novel anti-inflammatory agents.
Another promising avenue of research involves the compound's application in cancer therapy. Preliminary in vitro studies have shown that the diastereomeric mixture exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Further in vivo studies are warranted to validate these findings and assess the compound's therapeutic index.
The synthesis of 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran has also been a subject of recent optimization. A novel catalytic asymmetric synthesis route has been reported, leveraging chiral auxiliaries to enhance diastereoselectivity. This advancement not only improves the yield and purity of the desired diastereomers but also provides a scalable method for industrial production. Such developments are crucial for facilitating preclinical and clinical studies.
Despite these promising results, challenges remain in the development of this compound. The pharmacokinetic properties, such as bioavailability and metabolic stability, need further investigation. Additionally, the potential for off-target effects and toxicity must be thoroughly evaluated. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and translate the compound's potential into clinical applications.
In conclusion, 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Continued research efforts will be pivotal in unlocking its full pharmacological potential and addressing the remaining challenges in drug development.
380636-44-2 (2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)